![molecular formula C17H13BrN4OS B2677805 N-(4-bromophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide CAS No. 872702-11-9](/img/structure/B2677805.png)
N-(4-bromophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound belongs to the class of pyridazine derivatives and has been synthesized through a specific method.
Scientific Research Applications
Glutaminase Inhibition and Cancer Research
Compounds with similar structural features, such as bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, have been explored for their role as glutaminase inhibitors. Glutaminase is an enzyme critical in the metabolism of cancer cells, making its inhibition a promising approach for cancer therapy. Analogs like BPTES have shown efficacy in attenuating the growth of human lymphoma cells both in vitro and in mouse xenograft models, highlighting the therapeutic potential of glutaminase inhibition in oncology (Shukla et al., 2012).
Antimicrobial Applications
Another realm of application for structurally similar compounds is in the development of antimicrobial agents. Studies have synthesized new heterocyclic compounds incorporating sulfamoyl moieties to serve as antimicrobial agents, demonstrating promising results against various bacterial and fungal strains (Darwish et al., 2014). This suggests that compounds with related structural characteristics could be explored for their antimicrobial efficacy.
Antiasthma Agents
Research into triazolo[1,5-c]pyrimidines has identified compounds acting as mediator release inhibitors, potentially useful as antiasthma agents. The development of these compounds involves complex synthetic pathways but shows the versatility of pyridine and pyrimidine derivatives in medicinal chemistry, potentially relevant for compounds with similar structures (Medwid et al., 1990).
Spectroscopic and Pharmacokinetic Characterization
The characterization of compounds like N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide using spectroscopic techniques and pharmacokinetic profiling offers insights into the structural and functional properties that contribute to their biological activity. Such studies can guide the design and development of new compounds with optimized therapeutic profiles (Jenepha Mary et al., 2022).
properties
IUPAC Name |
N-(4-bromophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN4OS/c18-13-3-5-14(6-4-13)20-16(23)11-24-17-8-7-15(21-22-17)12-2-1-9-19-10-12/h1-10H,11H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTDJRWGKSVZSJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NN=C(C=C2)SCC(=O)NC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.